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Compound of Interest

Compound Name: Hexyl valerate

Cat. No.: B073682

For Researchers, Scientists, and Drug Development Professionals

Hexyl valerate, a fatty acid ester with the chemical formula C11H2202, is recognized for its
characteristic fruity aroma and is utilized in the fragrance and flavor industries. Beyond its
sensory attributes, a thorough understanding of its thermodynamic properties and chemical
stability is crucial for its application in scientific research and pharmaceutical development,
where it may be used as a non-polar solvent, a component in formulations, or a reference
compound. This technical guide provides an in-depth overview of the core thermodynamic
properties and stability profile of hexyl valerate, supported by methodologies for their
determination.

Core Thermodynamic and Physical Properties

The fundamental physical and thermodynamic properties of hexyl valerate are summarized in
the tables below. These values are essential for predicting its behavior in various chemical and

physical processes.

Table 1: Key Physical and Thermodynamic Properties of
Hexyl Valerate
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Property Value Conditions
Molecular Weight 186.29 g/mol

Boiling Point 226.00 - 227.00 °C @ 760.00 mm HgJ[1]
224.7 °C @ 760 mmHg[2]

Melting Point -63.1 °C -[3]

Density 0.863 g/mL @ 20 °C[4][5]
0.8600 - 0.8650 @ 20 °C[1]

Vapor Pressure 0.090 mmHg @ 25.00 °C (estimated)[1]
Flash Point 87.78 °C (190.00 °F) Closed Cup (TCC)[1]
87.9°C -[2]

Refractive Index 1.4180 - 1.4240 @ 20.00 °C[1]
Solubility Insoluble in Water[1]

Note: Data on specific heat capacity and enthalpy of vaporization for hexyl valerate are not
readily available in the reviewed literature.

Chemical Stability and Storage

The stability of hexyl valerate is a critical factor for its handling, storage, and application in
various formulations.

Table 2: Stability and Storage Information for Hexyl
Valerate
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Parameter Recommendation/Data

Chemical Stabilt Stable under normal ambient and anticipated
emical Stabili
Y storage and handling conditions.[6]

Shelf Life 12 months or longer if stored properly.[1]

Refrigerate in tightly sealed containers. Store

Recommended Storage ]
under a nitrogen atmosphere.[1]

Incompatible Materials Strong oxidizers.[6]

No hazardous decomposition products are
Hazardous Decomposition known under normal conditions of use, storage,

and heating.[6]

Experimental Protocols for Property Determination

The following sections detail the generalized experimental methodologies used to determine
the key thermodynamic and physical properties of liquid organic compounds like hexyl
valerate.

Boiling Point Determination (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A common and microscale method for its determination involves a Thiele tube.

Protocol:

A small amount of the hexyl valerate sample is placed into a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the sample.

The test tube is attached to a thermometer.

The assembly is inserted into a Thiele tube containing a high-boiling point oil (e.g., mineral
oil).
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The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.

Heating is discontinued, and the apparatus is allowed to cool slowly.

The boiling point is recorded as the temperature at which the liquid just begins to be drawn
back into the capillary tube.[7]

Melting Point Determination (Capillary Method)

For compounds that are solid at or near room temperature, the melting point is a key indicator

of purity. For a low-melting substance like hexyl valerate, this would be performed at sub-

ambient temperatures.

Protocol:

A small amount of the solidified hexyl valerate is introduced into a capillary tube sealed at
one end.

The capillary tube is placed in a melting point apparatus, which allows for controlled heating
and clear observation of the sample.

The sample is heated at a slow, controlled rate, typically 1-2 °C per minute, as it approaches
the expected melting point.

The melting point range is recorded from the temperature at which the first drop of liquid
appears to the temperature at which the entire sample becomes a clear liquid.[3][8]

Density Determination (Pycnometer Method)

Density, the mass per unit volume, is a fundamental physical property. A pycnometer, a flask

with a precise and known volume, is commonly used for accurate density measurements of

liquids.

Protocol:
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The mass of a clean, dry, and empty pycnometer is accurately determined using an
analytical balance.

The pycnometer is filled with distilled water of a known temperature and weighed to
determine the mass of the water. The volume of the pycnometer can be calculated from the
mass and known density of water at that temperature.

The pycnometer is then emptied, dried, and filled with hexyl valerate at the same
temperature.

The mass of the pycnometer filled with hexyl valerate is measured.

The density of hexyl valerate is calculated by dividing the mass of the ester by the volume
of the pycnometer.[5][9]

Flash Point Determination (Pensky-Martens Closed-Cup
Test)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. The Pensky-Martens closed-cup method is a standardized procedure for this

determination.

Protocol:

A brass test cup is filled with the hexyl valerate sample to a specified level.

The cup is fitted with a lid that has apertures for an ignition source and stirring.

The sample is heated at a controlled rate while being continuously stirred.

At regular temperature intervals, the stirring is stopped, and an ignition source (such as a
small flame) is briefly introduced into the vapor space above the liquid.

The flash point is the lowest temperature at which the application of the ignition source
causes the vapors to ignite or "flash".[1][4][10]

Refractive Index Measurement (Abbe Refractometer)
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The refractive index measures how much the path of light is bent, or refracted, when entering a
substance. It is a characteristic property that is also used to assess the purity of a sample.

Protocol:

» Afew drops of hexyl valerate are placed on the prism surface of an Abbe refractometer.
e The prisms are closed to spread the liquid into a thin film.

e Alight source, often a sodium lamp, is directed through the sample.

» While looking through the eyepiece, the control knobs are adjusted to bring the borderline
between the light and dark fields into sharp focus at the center of the crosshairs.

e The refractive index is then read directly from the instrument's scale. The temperature should
be controlled and recorded as the refractive index is temperature-dependent.

Logical Relationship of Hexyl Valerate Properties

The following diagram illustrates the interconnectedness of the thermodynamic properties and
stability of hexyl valerate.
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Chemical Stability & Handling

Incompatible Materials
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Click to download full resolution via product page

Caption: Interrelation of Hexyl Valerate's Thermodynamic Properties and Stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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